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A Comparative Analysis of Urban Heat Islands in Brazilian Cities, with a Focus on Teresina

The phenomenon of urban heat islands (UHIs), characterized by elevated temperatures in
urban areas compared to their rural surroundings, is a growing concern in Brazil, a nation with
88% of its population residing in cities.[1] This guide presents a comparative analysis of UHIs in
various Brazilian cities, with a particular emphasis on Teresina, the capital of Piaui state.
Teresina is notable for being the only non-coastal capital in the Brazilian Northeast and is
situated in a semiarid region, making it particularly susceptible to extreme heat.[2] This analysis
is intended for researchers, scientists, and urban planners engaged in understanding and
mitigating the impacts of urban climate change.

Quantitative Comparison of Urban Heat Island
Effects

The intensity of urban heat islands can be quantified using several metrics, primarily derived
from satellite-based remote sensing data. This section compares Teresina with other Brazilian
cities based on key indicators such as Surface Urban Heat Island (SUHI) intensity, Urban
Thermal Field Variation Index (UTFVI), and Thermal Discomfort Index (TDI).

Table 1: Comparative Surface Urban Heat Island (SUHI) Data for Northeastern Brazilian
Capitals (2019-2020)
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City Maximum SUHI (°C) Average SUHI (°C)
Teresina ~7.0 ~7.0

Fortaleza >5.0 >-1.0

Séo Luis Similar to Natal Similar to Natal
Natal 1.8 0.0

Jodo Pessoa >5.0 >-1.0

Recife 5.2 -2.0

Maceid Similar to Natal Similar to Natal
Aracaju >5.0 >-1.0

Salvador Similar to Natal Similar to Natal

Source: Adapted from a 2024 study on Urban Heat Island Assessment in Northeastern
Brazilian Capitals.[2]

Table 2: Urban Thermal Field Variation Index (UTFVI) and Thermal Discomfort Index (TDI) for
Selected Northeastern Capitals
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TDI Classification (Hottest

City UTFVI Classification .
Pixels)

Teresina Strongest heat island Very Hot
Jodo Pessoa Strongest heat island Very Hot
Recife Strongest heat island Hot
Maceio Strong Hot
Aracaju Strong Very Hot
Fortaleza Medium to Strong Very Hot
Salvador Medium to Strong Very Hot
Sao Luis Medium to Strong Very Hot
Natal Medium to Strong Hot

Source: Adapted from a 2024 study on Urban Heat Island Assessment in Northeastern
Brazilian Capitals.[2]

A study focusing on the Teresina-Timon conurbation area revealed a significant link between
urban sprawl and increased Land Surface Temperature (LST).[3][4][5][6] The gradual
replacement of green spaces with residential settlements, partly driven by housing programs,
has contributed to the intensification of the local microclimate.[3][4][5][6] In comparison, studies
on other Brazilian cities like S&o Paulo and Rio de Janeiro also highlight the correlation
between dense urbanization and higher UHI intensity.[7][8][9] For instance, S&o Paulo has the
fourth-largest daytime UHI effect globally, with temperatures more than 5°C hotter than its
surroundings.[9] In Rio de Janeiro, the most intense heat is experienced in the working-class
outskirts of the city.[8]

Experimental Protocols

The data presented in this guide are primarily derived from remote sensing methodologies,
which offer a significant advantage over in-situ measurements by providing comprehensive
spatial coverage of urban surfaces.[10]
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Land Surface Temperature (LST) and Surface Urban
Heat Island (SUHI) Calculation

The methodologies employed in the cited studies for determining LST and SUHI are
summarized below:

o Data Source: Nighttime Land Surface Temperature (LST) data are often retrieved from
satellite images, such as those from the Sentinel-3 satellite's Sea and Land Surface
Temperature Radiometer (SLSTR) sensor.[2] Other studies have utilized data from MODIS
and Landsat satellites.[10][11]

o Urban and Rural Area Definition: A critical step in SUHI calculation is the clear and consistent
definition of urban and rural areas.[10] One approach involves using official national urban
area limits and defining surrounding reference classes such as the urban adjacent, future
urban adjacent, and peri-urban areas.[2]

o SUHI Intensity Calculation: The intensity of the SUHI effect is typically calculated as the
difference between the mean temperature of the pixels within the urban area and the mean
temperature of the pixels in the defined rural or non-urban edge.[10]

Urban Thermal Field Variation Index (UTFVI)

The UTFVI is utilized for the ecological thermal assessment of urban environments and is
calculated based on the LST of each pixel within the urban area.[2] The formula relates the
LST of a given pixel to the mean LST of the entire study area.[2] The resulting index is
categorized into different levels to evaluate the ecological impact of the UHI.[2][11]

Thermal Discomfort Index (TDI)

The TDI is used to assess the population's perception of thermal comfort. It is also derived from
LST data and provides insights into the areas where the population is most likely to experience

thermal stress.[2]

Visualizing the Research Workflow

The following diagram illustrates the typical workflow for a comparative analysis of urban heat

islands using remote sensing data.
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Caption: Workflow for comparative urban heat island analysis.

Conclusion

The comparative analysis reveals that Teresina exhibits one of the most intense urban heat

island effects among the northeastern Brazilian capitals, with both high SUHI values and a
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"strongest" UTFVI classification.[2] This is consistent with its geographical location in a
semiarid region and the observed patterns of urban expansion that have led to the conversion
of green spaces into built-up areas.[3][4][5][6] The methodologies employed in these studies,
primarily based on satellite remote sensing, provide a robust framework for monitoring and
comparing UHI phenomena across different urban landscapes in Brazil. These findings
underscore the urgent need for targeted urban planning and mitigation strategies to address
the impacts of extreme heat in Teresina and other vulnerable Brazilian cities. Such strategies
could include increasing vegetation cover, promoting the use of reflective building materials,
and implementing sustainable urban development policies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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